Cas no 28553-80-2 (Propanesulfonic acid)

• Product Name: Propanesulfonic acid
• CAS No: 28553-80-2
• MF: C₃H₈O₃S
• MW: 124.158820152283
• CID: 264691
• PubChem ID: 78938
• Update Time: 2025-04-19

Propanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Propanesulfonic acid
• propylsulfonic acid
• NCIStruc1_001874
• NSC-87882
• FT-0721162
• Propanesulphonic acid
• NCIStruc2_000257
• propane-1-sulphonic acid
• 1-Propanesulfonic acid
• CCG-37762
• NCGC00097027-01
• CHEMBL1741924
• CS-0204485
• EINECS 226-114-2
• propane-1-sulfonicacid
• MFCD00041889
• KCXFHTAICRTXLI-UHFFFAOYSA-N
• NSC87882
• NCGC00013918-02
• propane-1-sulfonic acid
• 28553-80-2
• NCGC00013918
• DTXSID0051231
• InChI=1/C3H8O3S/c1-2-3-7(4,5)6/h2-3H2,1H3,(H,4,5,6
• SCHEMBL5268
• Ammonium propanesulfonate
• NCI87882
• 5284-66-2
• NCI60_041944
• 1-Propanesulfonic acid, technical, >=99.0% (T)
• Propanesulfonate
• NS00005966
• NSC 87882
• AKOS016009492

• Inchi： 1S/C3H8O3S/c1-2-3-7(4,5)6/h2-3H2,1H3,(H,4,5,6)
• InChI Key： KCXFHTAICRTXLI-UHFFFAOYSA-N
• SMILES： S(CCC)(=O)(=O)O

Computed Properties

• Exact Mass: 124.01944
• Monoisotopic Mass: 124.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37